Cas no 1032464-58-6 (1-(2,4-difluorophenyl)cyclobutane-1-carbonitrile)

• Product Name: 1-(2,4-difluorophenyl)cyclobutane-1-carbonitrile
• CAS No: 1032464-58-6
• MF: C₁₁H₉F₂N
• MW: 193.192669630051
• MDL: MFCD11036678
• CID: 4559518
• PubChem ID: 55265355
• Update Time: 2024-11-04

1-(2,4-difluorophenyl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-Difluorophenyl)cyclobutanecarbonitrile
• 1-(2,4-difluorophenyl)cyclobutane-1-carbonitrile
• AKOS006308847
• SCHEMBL18742523
• 1032464-58-6
• AC2751
• MFCD11036678
• SY226630
• EN300-1826456

• MDL： MFCD11036678
• Inchi： 1S/C11H9F2N/c12-8-2-3-9(10(13)6-8)11(7-14)4-1-5-11/h2-3,6H,1,4-5H2
• InChI Key： FWBCQKLSRKGVJV-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(F)C=C2F)(C#N)CCC1

Computed Properties

• Exact Mass: 193.070306g/mol
• Monoisotopic Mass: 193.070306g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 193.19g/mol
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes